Cas no 95-96-5 (DL-Lactide)

DL-Lactide structure
DL-Lactide structure
Product Name:DL-Lactide
CAS No:95-96-5
MF:C6H8O4
MW:144.125322341919
MDL:MFCD00011685
CID:34833
PubChem ID:7272
Update Time:2025-10-29

DL-Lactide Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dimethyl-1,4-dioxane-2,5-dione
    • (+/-)-3,6-Dimethyl-1,4-dioxane-2,5-dione
    • dilactide
    • DL-Lactide
    • DL-Dilactide
    • Propanoic acid, 2-hydroxy-, bimol. cyclic ester
    • Lactide
    • <small>DL<
    • 1,4-Dioxane-2,5-dione, 3,6-dimethyl-
    • 3,6-Dimethyl-2,5-dioxo-1,4-dioxane
    • lactid
    • Lactic acid, bimol. cyclic ester
    • p-Dioxane-2,5-dione, 3,6-dimethyl-
    • JJTUDXZGHPGLLC-UHFFFAOYSA-N
    • AK141985
    • Poly(lactide)
    • Poly(DL-lactide)
    • Resomer R208
    • (-)-L-Dilactide
    • (3R,6S)-3,6-dimethyl
    • 3,6-Dimethyl-1,4-dioxane-2,5-dione (ACI)
    • Lactic acid, bimol. cyclic ester (7CI)
    • Lactide (6CI)
    • p-Dioxane-2,5-dione, 3,6-dimethyl- (8CI)
    • 2,5-Dimethyl-3,6-dioxo-1,4-dioxane
    • 2,5-Dioxo-3,6-dimethyl-1,4-dioxane
    • 3,6-Diketo-2,5-dimethyl-1,4-dioxane
    • 3,6-Dimethyl-p-dioxane-2,5-dione
    • D,L-Lactide
    • D
    • L
    • DL
    • Dimethylglycolide
    • Ingeo M 700
    • Lactoyl lactic acid
    • Novalact
    • NSC 403080
    • Olygos DMR
    • Purasorb DL
    • rac-Lactide
    • MDL: MFCD00011685
    • Inchi: 1S/C6H8O4/c1-3-5(7)10-4(2)6(8)9-3/h3-4H,1-2H3
    • InChI Key: JJTUDXZGHPGLLC-UHFFFAOYSA-N
    • SMILES: O=C1C(C)OC(=O)C(C)O1
    • BRN: 82121

Computed Properties

  • Exact Mass: 144.042259
  • Monoisotopic Mass: 144.042259
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.6

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.186
  • Melting Point: 123.0 to 127.0 deg-C
  • Boiling Point: 142 °C/8 mmHg(lit.)
  • Flash Point: 180°C
  • Solubility: Soluble in chloroform and methanol. Slightly soluble in benzene.
  • PSA: 52.60000
  • LogP: -0.13660
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

DL-Lactide Security Information

DL-Lactide Pricemore >>

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DL-Lactide Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Zinc oxide (ZnO) Solvents: Water ;  4 h, 3 kPa, 140 °C
Reference
Preparation method of medical lactide
, China, , ,

Production Method 2

Reaction Conditions
1.1 Catalysts: Tin oxide (SnO2) Solvents: Toluene ;  5 h, rt → 145 °C
Reference
Method for synthesizing lactide through catalysis with shape-selective zeolite supported catalyst
, China, , ,

Production Method 3

Reaction Conditions
1.1 Catalysts: 2,2′-Bipyridine ,  Magnesium chloride ;  rt → 220 °C; 3 h, 1 mbar, 220 °C
Reference
Recovery of lactide by magnesium catalyzed depolymerization of polylactic acid
, China, , ,

Production Method 4

Reaction Conditions
1.1 5 h, 150 °C; 5 h, 140 - 150 °C
Reference
Improved method for preparation of lactide from L-lactic acid
, China, , ,

Production Method 5

Reaction Conditions
1.1 Catalysts: Stannous octoate ;  rt → 170 °C; 1 h, 170 °C; 170 °C → 180 °C; 180 °C; 180 °C → 200 °C
Reference
Method for the preparation of highly pure lactide
, Korea, , ,

Production Method 6

Reaction Conditions
1.1 Catalysts: Zinc oxide (ZnO) ;  20 kPa, 170 °C; 170 °C → 50 °C; 10 kPa, 25 °C; 0.1 kPa, 250 °C
Reference
Method and device for rapidly synthesizing lactide with high yield
, China, , ,

Production Method 7

Reaction Conditions
1.1 Catalysts: Tributyltin ethoxide
Reference
Preparation of lactide
, Japan, , ,

Production Method 8

Reaction Conditions
1.1 220 °C
Reference
Method for synthesizing high-purity lactide
, China, , ,

Production Method 9

Reaction Conditions
1.1 Catalysts: Stannous octoate ;  105 °C → 140 °C; 4 h, 3000 Pa, 140 °C
1.2 140 °C → 220 °C
Reference
Method for preparing polymerization-grade lactide
, China, , ,

Production Method 10

Reaction Conditions
1.1 Catalysts: Dabco ,  Triphenylborane Solvents: Dichloromethane ,  Toluene ;  22 h, rt
1.2 Reagents: Benzoic acid ,  Water Solvents: Dichloromethane ;  rt
Reference
From meso-Lactide to Isotactic Polylactide: Epimerization by B/N Lewis Pairs and Kinetic Resolution by Organic Catalysts
Zhu, Jian-Bo; Chen, Eugene Y.-X., Journal of the American Chemical Society, 2015, 137(39), 12506-12509

Production Method 11

Reaction Conditions
1.1 Catalysts: Zinc, (2,2′-bipyridine-κN1,κN1′)dichloro-, (T-4)- ;  rt → 180 °C; 12 h, 1 mbar, 180 °C
Reference
Preparation of racemic lactide from depolymerized polylactic acid stereocomplex by zinc catalyst
, China, , ,

Production Method 12

Reaction Conditions
1.1 Catalysts: 1,10-Phenanthroline ,  Zinc chloride ;  rt → 220 °C; 4 h, 1 mbar, 220 °C
Reference
Method for depolymerizing high-regularity polylactic acid and recovering racemic lactide using zinc complex catalyst, magnesium catalyst
, China, , ,

Production Method 13

Reaction Conditions
1.1 Solvents: 1-Butyl-3-methylimidazolium tetrafluoroborate ;  rt → 210 °C; 0.02 MPa, 210 °C
Reference
Improved method for preparing lactide from lactic acid in ionic liquid
, China, , ,

Production Method 14

Reaction Conditions
1.1 50 kPa, 90 °C; 0.5 h, 30 kPa, 140 °C; 6 kPa, 165 °C
1.2 Catalysts: Stannous octoate ;  5 kPa, 210 °C
Reference
Method for preparing lactic acid by biological fermentation technology to produce lactide
, China, , ,

Production Method 15

Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Xylene ;  rt → 90 °C
Reference
Direct polycondensation method for preparing lactide from lactic acid
, China, , ,

Production Method 16

Reaction Conditions
1.1 Reagents: Silanamine, 1,1,1-trimethyl-N-(trimethylsilyl)-, magnesium salt (2:1) ;  rt → 200 °C; 2 h, 0.3 bar, 200 °C
Reference
Method for recovering lactide from polylactic acid waste by depolymerization
, China, , ,

Production Method 17

Reaction Conditions
1.1 Catalysts: Stannous octoate ;  8 h, 0.08 - 0.09 MPa, 130 °C; 2000 - 100000 Pa, 130 °C → 250 °C
Reference
Preparation method of high-purity lactide
, China, , ,

Production Method 18

Reaction Conditions
1.1 Reagents: Triphenylcarbenium tetrakis(pentafluorophenyl)borate Solvents: Toluene ;  3 h, 90 - 95 °C
Reference
Preparation of lactides from hydroxycarboxylic acids
, Japan, , ,

Production Method 19

Reaction Conditions
1.1 101 kPa → 200 kPa, rt → 120 °C; 3 h, 200 kPa, 120 °C; 200 kPa → 101 kPa
1.2 Reagents: Diethyl phthalate Catalysts: Antimony trioxide ;  101 kPa → 30 kPa, 120 °C → 170 °C; 4 h, 170 °C; 2 h, 20 kPa, 175 °C
1.3 Catalysts: Octanoic acid, tin(4+) salt (4:1) ;  3 kPa, 220 °C
Reference
Preparation of medical grade lactide
, China, , ,

DL-Lactide Raw materials

DL-Lactide Preparation Products

DL-Lactide Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:95-96-5)DL-Lactide
Order Number:LE18320;LE2621048
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:19
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:95-96-5)DL-Lactide
Order Number:A959136
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:09
Price ($):165.0/445.0
Email:sales@amadischem.com

Additional information on DL-Lactide

Comprehensive Guide to DL-Lactide (CAS No. 95-96-5): Properties, Applications, and Market Trends

DL-Lactide (CAS No. 95-96-5) is a cyclic dimer of lactic acid, widely recognized as a key monomer in the production of biodegradable polymers. As the demand for sustainable materials and eco-friendly packaging continues to rise, DL-Lactide has gained significant attention in industries ranging from medical devices to consumer goods. This article delves into the chemical properties, applications, and emerging trends of this versatile compound, addressing common queries such as "What is DL-Lactide used for?" and "How is DL-Lactide synthesized?"

The molecular structure of DL-Lactide consists of two lactic acid units joined in a cyclic ester formation, making it a crucial intermediate for polylactic acid (PLA) production. Researchers and manufacturers often search for "DL-Lactide vs L-Lactide differences"—the key distinction lies in their stereochemistry, with DL-Lactide being the racemic mixture of D- and L-isomers. This property influences the crystallinity and mechanical strength of resulting polymers, a critical factor for applications requiring specific material performance.

In the medical field, DL-Lactide-based polymers answer the growing need for "biodegradable surgical implants" and "controlled drug delivery systems." The compound's biocompatibility and predictable degradation rates make it ideal for absorbable sutures, orthopedic fixation devices, and tissue engineering scaffolds. Recent studies highlighted in searches for "DL-Lactide in biomedical applications 2024" demonstrate advancements in copolymer systems for enhanced drug encapsulation efficiency.

The packaging industry leverages DL-Lactide to address global concerns about "plastic pollution solutions." As governments implement stricter regulations on single-use plastics, manufacturers are adopting PLA derived from DL-Lactide for food containers, disposable cutlery, and agricultural films. Market analyses tracking "DL-Lactide market growth" project a compound annual growth rate exceeding 15% through 2030, driven by Europe's circular economy policies and Asia's booming flexible packaging sector.

Synthesis methods for DL-Lactide remain a hot topic, with searches for "green chemistry DL-Lactide production" increasing by 40% year-over-year. Modern approaches focus on catalytic systems that minimize energy consumption and byproduct formation. The compound is typically produced through the controlled depolymerization of lactic acid oligomers, with process innovations continuously improving yield and purity—critical factors for industrial-scale biopolymer manufacturing.

Quality specifications for DL-Lactide (CAS No. 95-96-5) vary by application, with pharmaceutical-grade material requiring ≤50 ppm residual monomers and heavy metal content below 1 ppm. Analytical techniques like "HPLC analysis of DL-Lactide" and "chiral purity testing" ensure compliance with regulatory standards. These quality control measures respond to frequent queries about "how to test DL-Lactide purity" from quality assurance professionals across industries.

Emerging research directions include the development of DL-Lactide-based nanocomposites for "high-barrier food packaging" and "3D printing filaments." Scientists investigating "DL-Lactide copolymer properties" are creating materials with tailored degradation profiles and mechanical strength. These innovations align with the circular economy principles dominating sustainability discussions, positioning DL-Lactide as a cornerstone of tomorrow's material science landscape.

Storage and handling recommendations for DL-Lactide address common concerns about "how to prevent lactide polymerization during storage." Best practices include maintaining anhydrous conditions at temperatures below 25°C, with nitrogen blanketing for long-term storage. These protocols ensure material stability while preventing premature polymerization—a frequent challenge noted in industrial forums discussing "DL-Lactide storage solutions."

The economic aspect of DL-Lactide production features prominently in searches for "lactic acid to lactide conversion cost." Process optimization has reduced production costs by 30% since 2020, making PLA increasingly competitive with conventional plastics. Life cycle assessments comparing "DL-Lactide environmental impact" to petroleum-based alternatives show significant reductions in carbon footprint, particularly when using biomass-derived lactic acid feedstocks.

Future perspectives on DL-Lactide (CAS No. 95-96-5) technology include enzymatic polymerization methods and smart materials with stimuli-responsive degradation. These advancements respond to the growing demand for "next-generation biopolymers" in advanced medical devices and intelligent packaging. As sustainability metrics become integral to product design across industries, DL-Lactide stands poised to enable the transition toward truly circular material systems with minimized environmental impact.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:95-96-5)DL-Lactide
LE18320;LE2621048
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:95-96-5)DL-Lactide
A959136
Purity:99%/99%
Quantity:100g/500g
Price ($):165.0/445.0
Email